Cas no 730951-08-3 (2-chloro-N-(3-methylphenyl)-N-4-(4-methylphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-chloro-N-(3-methylphenyl)-N-4-(4-methylphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 730951-08-3
• MF: C₁₉H₁₇ClN₂OS
• MW: 356.869082212448
• CID: 3106720
• PubChem ID: 2393943
• Update Time: 2025-04-21

2-chloro-N-(3-methylphenyl)-N-4-(4-methylphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-chloro-N-(3-methylphenyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamid e
• 2-chloro-N-(3-methylphenyl)-N-4-(4-methylphenyl)-1,3-thiazol-2-ylacetamide
• 2-Chloro-N-(m-tolyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide
• AKOS005198732
• 730951-08-3
• CS-0292235
• 2-chloro-N-(3-methylphenyl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]acetamide
• Z56943721
• EN300-08617

• Inchi： 1S/C19H17ClN2OS/c1-13-6-8-15(9-7-13)17-12-24-19(21-17)22(18(23)11-20)16-5-3-4-14(2)10-16/h3-10,12H,11H2,1-2H3
• InChI Key： BEMJCFLRWSRJOJ-UHFFFAOYSA-N
• SMILES： ClCC(N(C1=NC(=CS1)C1C=CC(C)=CC=1)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 356.0750120Da
• Monoisotopic Mass: 356.0750120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 61.4Ų